Cas no 1803864-78-9 (Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate
• CAS No: 1803864-78-9
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4795793
• Update Time: 2025-06-13

Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate

• Inchi： 1S/C12H13BrO4/c1-17-12(16)9-4-2-3-8(10(9)7-13)5-6-11(14)15/h2-4H,5-7H2,1H3,(H,14,15)
• InChI Key： DXANUSVXEVPTPQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CC=CC=1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6

Additional information on Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate

Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate (CAS No. 1803864-78-9): An Overview of Its Synthesis, Properties, and Applications

Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate (CAS No. 1803864-78-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromomethyl group, a carboxyethyl substituent, and a benzoate moiety. These functional groups endow the molecule with a range of chemical properties and potential applications.

The synthesis of Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the bromination of a suitable precursor followed by esterification and functional group manipulation. For instance, the bromination of 2-methyl-3-(2-carboxyethyl)benzoic acid can be achieved using N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane. Subsequent esterification with methanol in the presence of an acid catalyst like sulfuric acid yields the desired product.

The physical and chemical properties of Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate have been extensively studied. It is a solid at room temperature with a melting point typically ranging from 100 to 110°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its molecular weight is approximately 315 g/mol, and it has a density of around 1.4 g/cm³.

One of the key features of Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate is its reactivity towards nucleophilic substitution reactions. The bromomethyl group can be readily displaced by various nucleophiles, making it an excellent precursor for the synthesis of more complex molecules. For example, treatment with thiols or amines can lead to the formation of thioethers or amines, respectively. This reactivity has been exploited in the development of novel pharmaceuticals and materials.

In the realm of medicinal chemistry, Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate has shown promise as a building block for drug discovery. Recent studies have demonstrated its potential as a scaffold for the development of small molecule inhibitors targeting specific enzymes or receptors. For instance, researchers at the University of California have reported the synthesis of derivatives that exhibit potent inhibitory activity against protein kinases involved in cancer signaling pathways. These findings highlight the compound's versatility and potential in drug design.

Beyond its applications in medicinal chemistry, Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate has also found use in materials science. Its ability to undergo controlled polymerization reactions makes it an attractive monomer for the synthesis of functional polymers. For example, copolymers derived from this compound have been shown to exhibit excellent thermal stability and mechanical properties, making them suitable for use in advanced coatings and adhesives.

The environmental impact and safety profile of Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate are important considerations for its industrial applications. While detailed toxicological data are still being compiled, preliminary studies suggest that it exhibits low toxicity when handled properly. However, standard precautions should be taken to avoid prolonged exposure and ensure safe handling practices.

In conclusion, Methyl 2-(bromomethyl)-3-(2-carboxyethyl)benzoate (CAS No. 1803864-78-9) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in various scientific disciplines.